2-[[6-Amino-2-(4-methoxyanilino)-5-nitro-4-pyrimidinyl]amino]ethanol

• Molecular Formula: C13H16N6O4
• Molecular Weight: 320.3 g/mol
• IUPAC Name: 2-[[6-amino-2-(4-methoxyanilino)-5-nitropyrimidin-4-yl]amino]ethanol
• InChI: InChI=1S/C13H16N6O4/c1-23-9-4-2-8(3-5-9)16-13-17-11(14)10(19(21)22)12(18-13)15-6-7-20/h2-5,20H,6-7H2,1H3,(H4,14,15,16,17,18)
• InChI Key: MIQPRJLDVRECPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=NC(=C(C(=N2)NCCO)[N+](=O)[O-])N
• solubility: 46.4 [ug/mL]

Description

2-[[6-amino-2-(4-methoxyanilino)-5-nitro-4-pyrimidinyl]amino]ethanol is a substituted aniline and a member of methoxybenzenes.

Scientific Research Applications

1. Anticancer Activity

The compound 2-[[6-Amino-2-(4-methoxyanilino)-5-nitro-4-pyrimidinyl]amino]ethanol and its derivatives have been explored for their potential in anticancer activity. For instance, a derivative, 2-amino-4-(4-methoxyphenyl)-5H-indeno[1,2-d]pyrimidin-5-one, exhibited significant potency against human breast cancer cell line MCF7 (Patravale et al., 2014). Additionally, novel 2-amino-5-cyano-6-hydroxy-4-aryl pyrimidines, synthesized via a related process, were evaluated for anti-bacterial activity against gram-positive and gram-negative bacteria, showing excellent inhibitory effects (Deshmukh et al., 2009).

2. Molecular Structure and Electronic Properties

The molecular structure and electronic properties of similar compounds have been studied extensively. For example, 2-amino-6-methoxy-4-(4-methylanilino)-5-nitrosopyrimidine has been analyzed for its polarized electronic structures and hydrogen-bonded supramolecular assembly (Yépes et al., 2012). Such studies provide insights into the physical and chemical characteristics of these compounds, which are crucial for their potential applications in various scientific fields.

3. Synthesis and Spectroscopic Studies

Research has also focused on the synthesis and spectroscopic studies of charge transfer complexes involving derivatives of this compound. For instance, a study on charge transfer (CT) complexes formed with 2-amino-4-methoxy-6-methyl-pyrimidine and other related compounds revealed the formation of stable CT-complexes, suggesting potential applications in various chemical processes (Al-Attas et al., 2009).

4. Nonlinear Optical Materials

Additionally, compounds structurally related to 2-[[6-Amino-2-(4-methoxyanilino)-5-nitro-4-pyrimidinyl]amino]ethanol have been explored for their potential as nonlinear optical materials. For instance, the co-crystallization of aminopyridines and related compounds resulted in materials with potential application in nonlinear optics (Draguta et al., 2013).